Cas no 1374658-97-5 (tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate)

• Product Name: tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate
• CAS No: 1374658-97-5
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5100070
• Update Time: 2026-03-03

tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate
• 5-Azaspiro[3.4]octane-5-carboxylic acid, 2-cyano-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H20N2O2/c1-12(2,3)17-11(16)15-6-4-5-13(15)7-10(8-13)9-14/h10H,4-8H2,1-3H3
• InChI Key： WYCNLUXRGLFHJA-UHFFFAOYSA-N
• SMILES： C1C2(CCCN2C(OC(C)(C)C)=O)CC1C#N

Additional information on tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate

Introduction to Tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate (CAS No. 1374658-97-5)

Tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate, a compound with the CAS number 1374658-97-5, is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This spirocyclic structure, featuring a cyano group and an azaspiro framework, presents unique chemical properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular design.

The compound's name highlights several key structural features that are critical to its behavior and potential utility. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's reactivity and interactions with biological targets. The cyano group introduces a polar functional moiety, enhancing solubility and potential binding affinity. The azaspiro[3.4]octane core is particularly intriguing, as spirocyclic compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles compared to their acyclic counterparts.

In recent years, there has been a growing interest in spirocyclic compounds due to their unique structural motifs and biological activities. Spiro compounds are known for their rigidity, which can lead to better binding to biological targets and reduced susceptibility to metabolic degradation. The azaspiro scaffold, in particular, has been explored for its potential in developing central nervous system (CNS) drugs, given its ability to cross the blood-brain barrier more effectively than linear analogs.

The tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate molecule has been studied for its potential applications in medicinal chemistry. Researchers have investigated its interactions with various enzymes and receptors, aiming to identify new therapeutic targets. The cyano group, in particular, has been shown to modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

One of the most promising areas of research involving this compound is its potential as a precursor in the synthesis of more complex molecules. The spirocyclic core can serve as a versatile building block for designing novel drug candidates with improved pharmacological properties. For instance, modifications around the spiro center or the introduction of additional functional groups can lead to compounds with enhanced efficacy or reduced side effects.

The synthesis of tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to access this compound with high enantiomeric purity. These methods are crucial for developing enantiomerically pure drugs, which often exhibit superior pharmacological profiles.

In addition to its pharmaceutical applications, this compound has also been explored in materials science and polymer chemistry. The spirocyclic structure can impart unique mechanical and thermal properties to polymers, making them suitable for advanced applications such as coatings or high-performance materials. The presence of polar functional groups like the cyano group also enhances the material's adhesion properties and compatibility with other polymers.

The latest research on tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate has revealed new insights into its reactivity and potential biological activities. Studies have shown that this compound can interact with specific enzymes involved in neurotransmitter synthesis and metabolism, suggesting its potential as a tool compound for understanding neurological disorders. Furthermore, computational studies have predicted novel derivatives of this molecule that could exhibit even higher binding affinity for these targets.

The development of new synthetic methodologies for this compound has also been a focus of recent research. Catalytic approaches have enabled more efficient and sustainable synthesis routes, reducing the environmental impact of producing this molecule on an industrial scale. These advancements are crucial for ensuring the long-term viability of using this compound in drug development and other applications.

In conclusion, tert-butyl 2-cyano-5-azaspiro[3.4]octane-5-carboxylate (CAS No. 1374658-97-5) is a versatile and promising compound with significant potential in pharmaceuticals, materials science, and polymer chemistry. Its unique structural features make it an attractive candidate for further research and development, leading to novel drug candidates and advanced materials with improved properties.